Sodium sulfate Sodium sulfate Sodium sulfate is an inorganic sodium salt.
Sodium Sulfate Anhydrous is the anhydrous, sodium salt form of sulfuric acid. Sodium sulfate anhydrous disassociates in water to provide sodium ions and sulfate ions. Sodium ion is the principal cation of the extracellular fluid and plays a large part in the therapy of fluid and electrolyte disturbances. Sodium sulfate anhydrous is an electrolyte replenisher and is used in isosmotic solutions so that administration does not disturb normal electrolyte balance and does not lead to absorption or excretion of water and ions.
Sodium Sulfate is a white, inorganic crystalline compound with various industrial uses. Sodium sulfate is found in many common electrolyte solutions used in clinical diagnostic purpose. Since this agent is poorly absorbed in the body, and could draw water out of the cells, sometimes it is used as a cathartic or diuretic.
Brand Name: Vulcanchem
CAS No.: 7757-82-6
VCID: VC21073471
InChI: InChI=1S/2Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
SMILES: [O-]S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula: Na2SO4
Na2O4S
Molecular Weight: 142.04 g/mol

Sodium sulfate

CAS No.: 7757-82-6

Cat. No.: VC21073471

Molecular Formula: Na2SO4
Na2O4S

Molecular Weight: 142.04 g/mol

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Sodium sulfate - 7757-82-6

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Description Sodium sulfate is an inorganic sodium salt.
Sodium Sulfate Anhydrous is the anhydrous, sodium salt form of sulfuric acid. Sodium sulfate anhydrous disassociates in water to provide sodium ions and sulfate ions. Sodium ion is the principal cation of the extracellular fluid and plays a large part in the therapy of fluid and electrolyte disturbances. Sodium sulfate anhydrous is an electrolyte replenisher and is used in isosmotic solutions so that administration does not disturb normal electrolyte balance and does not lead to absorption or excretion of water and ions.
Sodium Sulfate is a white, inorganic crystalline compound with various industrial uses. Sodium sulfate is found in many common electrolyte solutions used in clinical diagnostic purpose. Since this agent is poorly absorbed in the body, and could draw water out of the cells, sometimes it is used as a cathartic or diuretic.
CAS No. 7757-82-6
Molecular Formula Na2SO4
Na2O4S
Molecular Weight 142.04 g/mol
IUPAC Name disodium;sulfate
Standard InChI InChI=1S/2Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
Standard InChI Key PMZURENOXWZQFD-UHFFFAOYSA-L
Impurities Anhydrous: 98% minimum, 0.5% Na2SO3
SMILES [O-]S(=O)(=O)[O-].[Na+].[Na+]
Canonical SMILES [O-]S(=O)(=O)[O-].[Na+].[Na+]
Boiling Point 1700°C
Colorform Powder or orthorhombic bipyramidal crystals
White orthorhombic crystals or powde
Melting Point 884 °C
Latent heat of fusion: 24.4 kJ at melting point

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